![molecular formula C16H18FNO4S B2526718 3-fluoro-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)benzenesulfonamide CAS No. 1788558-48-4](/img/structure/B2526718.png)
3-fluoro-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H18FNO4S and its molecular weight is 339.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electrophilic Fluorination
3-fluoro-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)benzenesulfonamide may be related to the class of compounds involved in electrophilic fluorination reactions. A study introduced N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI) as a novel electrophilic fluorinating agent. NFBSI, with its sterically demanding structure, significantly improves the enantioselectivity of products in catalyzed enantioselective fluorination reactions compared to similar compounds (Yasui et al., 2011).
Cyclooxygenase-2 Inhibition
The compound might also share structural similarities with molecules designed to inhibit cyclooxygenase-2 (COX-2), a key enzyme in inflammation and pain pathways. One study synthesized a series of 1,5-diarylpyrazoles with a substituted benzenesulfonamide moiety, demonstrating selective COX-2 inhibition. Among these, a compound with a fluorine substitution showed promising anti-inflammatory activity in vivo, indicating the potential of fluorinated benzenesulfonamides in therapeutic applications (Pal et al., 2003).
Antitumor Activity
In cancer research, substituted benzenesulfonamides have been explored for their antitumor properties. A study synthesized a series of new 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides, showing that some compounds, especially those with methoxy and fluorine substitutions, exhibited notable cytotoxic activities. These findings highlight the potential of such compounds in developing new anticancer therapies (Gul et al., 2016).
Cerebral Vasospasm Prevention
Benzenesulfonamide derivatives have also been investigated for their ability to prevent cerebral vasospasm, a serious complication following subarachnoid hemorrhage. One study using endothelin receptor antagonists with a benzenesulfonamide moiety showed effectiveness in reducing the constriction of cerebral arteries in a rabbit model, suggesting a potential application in treating human patients suffering from this condition (Zuccarello et al., 1996).
Material Science
In the field of material science, fluorinated benzenesulfonamides have contributed to the development of novel copolymers with specific properties. Research on copolymerization with styrene has led to materials with unique thermal and physical characteristics, suitable for advanced applications in technology and industry (Kharas et al., 2017).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-fluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO4S/c1-21-15-9-4-3-8-14(15)16(22-2)11-18-23(19,20)13-7-5-6-12(17)10-13/h3-10,16,18H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWOAIOVNLASTOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CNS(=O)(=O)C2=CC=CC(=C2)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.